1-methyl-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)-3-phenyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-N-[2-(6-oxo-4-phenylpyrimidin-1-yl)ethyl]-5-phenylpyrazole-3-carboxamide
• InChI: InChI=1S/C23H21N5O2/c1-27-21(14-20(26-27)18-10-6-3-7-11-18)23(30)24-12-13-28-16-25-19(15-22(28)29)17-8-4-2-5-9-17/h2-11,14-16H,12-13H2,1H3,(H,24,30)
• InChI Key: PBCQBHNVFORTIH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)NCCN3C=NC(=CC3=O)C4=CC=CC=C4
• Molecular Formula: C23H21N5O2
• Molecular Weight: 399.4 g/mol

Description

1-methyl-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)-3-phenyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C23H21N5O2 and its molecular weight is 399.454. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A novel series of compounds, including 1-methyl-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)-3-phenyl-1H-pyrazole-5-carboxamide, have been synthesized and evaluated for their biological activities. These compounds have been explored for their potential as anticancer and anti-5-lipoxygenase agents. The synthesis process involved condensation reactions and treatment with various aldehydes and amines. The compounds' structures were confirmed using NMR and ESI-HRMS techniques. Additionally, their cytotoxic activities against specific cancer cell lines, such as HCT-116 and MCF-7, were investigated, alongside their ability to inhibit 5-lipoxygenase, an enzyme involved in the inflammatory process. This research has contributed to the understanding of the structure-activity relationship (SAR) of these compounds (Rahmouni et al., 2016).

Antimicrobial Activities

Research on derivatives of pyrazolopyrimidines has shown their potential in amplifying the effects of phleomycin, an antibiotic, against bacteria like Escherichia coli. These studies involved the synthesis of various derivatives, exploring their chemical behavior, and testing their antimicrobial capabilities. This research provides insights into the development of new antimicrobial agents and understanding the amplifying effects of these compounds on existing antibiotics (Brown & Cowden, 1982).

Facile Synthesis of Novel Compounds

An innovative method for synthesizing 1-methyl-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)-3-phenyl-1H-pyrazole-5-carboxamide has been developed, yielding new derivatives with potential biological applications. This process involves the use of amino thienopyrazole carboxamide as a precursor, leading to the formation of pyrazolothienopyrimidines and imidazopyrazolothienopyrimidines. These synthesized compounds have been fully characterized by elemental and spectral analysis, contributing to the expanding library of novel chemical entities for further biological testing (Zaki et al., 2015).